Cas no 1126084-31-8 (7-chloro-5-fluoro-1H-Indole-2-carboxylic acid)

• Product Name: 7-chloro-5-fluoro-1H-Indole-2-carboxylic acid
• CAS No: 1126084-31-8
• MF: C₉H₅ClFNO₂
• MW: 213.592904806137
• MDL: MFCD22563684
• CID: 1099319
• PubChem ID: 59529914
• Update Time: 2025-07-30

7-chloro-5-fluoro-1H-Indole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 7-chloro-5-fluoro-1H-Indole-2-carboxylic acid
• SCHEMBL3089645
• CS-0434065
• RPVKLDOSNVTXHF-UHFFFAOYSA-N
• 1126084-31-8
• DB-429077

• MDL： MFCD22563684
• Inchi： 1S/C9H5ClFNO2/c10-6-3-5(11)1-4-2-7(9(13)14)12-8(4)6/h1-3,12H,(H,13,14)
• InChI Key： RPVKLDOSNVTXHF-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CC2C=C(C(=O)O)NC=21)F

Computed Properties

• Exact Mass: 212.9992843g/mol
• Monoisotopic Mass: 212.9992843g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 53.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives